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Compound of Interest

Compound Name: Ethylenediamine diacetate

Cat. No.: B1589172

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and
experimental protocols for Ethylenediamine diacetate, CAS number 38734-69-9.

Chemical Identification and Properties

Ethylenediamine diacetate is an organic compound that is primarily utilized as a catalyst and
reagent in various chemical syntheses. It is the diacetate salt of ethylenediamine.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1589172?utm_src=pdf-interest
https://www.benchchem.com/product/b1589172?utm_src=pdf-body
https://www.benchchem.com/product/b1589172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value
CAS Number 38734-69-9
IUPAC Name acetic acid;ethane-1,2-diamine

Ethane-1,2-diamine diacetate, 1,2-

Synonyms Ethanediamine, acetate (1:2)
Molecular Formula CeH16N204

Molecular Weight 180.20 g/mol

InChl Key SAXQBSJIDTDGBHS-UHFFFAOYSA-N
Canonical SMILES CC(=0)0.CC(=0)0O.C(CN)N

Table 2: Physical and Chemical Properties

Property Value Reference
Physical State White crystalline solid

Melting Point 118-120 °C

Boiling Point 119.7 °C at 760 mmHg

Flash Point 33.9°C

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl

Acetate, Toluene.

Storage Temperature -20°C Freezer

Safety Data

Itis crucial to handle Ethylenediamine diacetate with appropriate safety precautions in a
laboratory setting.

Table 3: GHS Hazard Information
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Category Description

Based on available data, a comprehensive GHS

classification is not consistently available across
Hazard Statements .

sources. Standard safe laboratory practices

should be followed.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using
Precautionary Statements this product. P280: Wear protective

gloves/protective clothing/eye protection/face

protection.

Note: This information is based on available data and may not be exhaustive. Always refer to a
current Safety Data Sheet (SDS) before handling the chemical.

Experimental Protocols
3.1. Synthesis of Ethylenediamine Diacetate

A common method for the synthesis of Ethylenediamine diacetate involves the reaction of

ethylenediamine with acetic acid.
Experimental Protocol:

e Reaction Setup: A 250 mL round-bottomed flask is equipped with a magnetic stirring bar and
a pressure-equalizing addition funnel fitted with a drying tube (e.qg., filled with CaSOa).

« Initial Reagents: The flask is charged with 12.0 g (0.20 mol) of dry ethylenediamine and 100
mL of dry ether.

» Addition of Acetic Acid: A solution of 24.0 g (0.40 mol) of acetic acid in 20 mL of dry ether is
added dropwise to the stirred ethylenediamine solution through the addition funnel.

o Crystallization: The reaction mixture is then stored at 4°C for 14 hours to allow for the
crystallization of the product.
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« |solation and Purification: The resulting crystals are collected by filtration and washed with
ether.

o Recrystallization: The crude product is recrystallized from methanol to yield pure
Ethylenediamine diacetate as white needles.

Expected Yield: Approximately 19.8 g (83%).
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Caption: Synthesis workflow for Ethylenediamine diacetate.
3.2. Application in the Henry Reaction

Ethylenediamine diacetate serves as an effective catalyst for the Henry reaction, which is the
base-catalyzed C-C bond formation between a nitroalkane and an aldehyde or ketone.

General Experimental Protocol:

e Reactant Mixture: In a suitable reaction vessel, dissolve the substituted benzaldehyde (50
mmol), nitroalkane (60 mmol), and Ethylenediamine diacetate (5 mmol) in 25-50 mL of
isopropanol with stirring. Gentle heating may be applied to ensure complete dissolution.
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e Reaction: The solution is stirred at room temperature for 24 hours.

o Crystallization: The reaction mixture is then placed in a freezer for 12 hours to facilitate the
crystallization of the nitrostyrene product.

e Product Isolation: The precipitate is collected by filtration, washed with a small volume of
cold isopropanol, and air-dried.

Biological Activity and Applications

While primarily known as a chemical catalyst, Ethylenediamine diacetate and related
compounds have been explored in various contexts.

o Catalysis: Its primary documented use is as a catalyst in organic synthesis, such as the
Henry reaction.

o Coordination Chemistry: As a derivative of ethylenediamine, it can act as a ligand in
coordination chemistry, forming complexes with metal ions. This property is relevant in the
development of novel materials and therapeutic agents.

o Pharmaceutical Intermediates: It is listed as a pharmaceutical intermediate, suggesting its
use as a building block in the synthesis of more complex, biologically active molecules.

Currently, there is limited direct evidence of Ethylenediamine diacetate being involved in
specific biological signaling pathways as an effector molecule. Its biological relevance appears
to be more centered on its role as a precursor or catalyst in the synthesis of bioactive
compounds.
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Caption: Applications of Ethylenediamine diacetate.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Ethylenediamine
Diacetate (CAS 38734-69-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589172#cas-number-38734-69-9-chemical-
information-and-safety-data]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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